Cas no 1934818-43-5 (Cyclohexanemethanesulfonamide, 3-ethyl-)

• Product Name: Cyclohexanemethanesulfonamide, 3-ethyl-
• CAS No: 1934818-43-5
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5285333
• Update Time: 2025-05-21

Cyclohexanemethanesulfonamide, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonamide, 3-ethyl-

• Inchi： 1S/C9H19NO2S/c1-2-8-4-3-5-9(6-8)7-13(10,11)12/h8-9H,2-7H2,1H3,(H2,10,11,12)
• InChI Key： RORQGZZLGQXHOL-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)CCCC(CC)C1

Additional information on Cyclohexanemethanesulfonamide, 3-ethyl-

Cyclohexanemethanesulfonamide, 3-ethyl- (CAS No. 1934818-43-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cyclohexanemethanesulfonamide, 3-ethyl- (CAS No. 1934818-43-5) represents a significant area of interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique sulfonamide functional group and ethyl substitution at the third carbon position of the cyclohexane ring, has garnered attention due to its potential applications in drug discovery and molecular biology.

In recent years, the sulfonamide moiety has been extensively studied for its versatility in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of Cyclohexanemethanesulfonamide, 3-ethyl- contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the sulfonamide group enhances its solubility in both polar and non-polar environments, making it a valuable candidate for various pharmaceutical formulations. Furthermore, the ethyl substitution at the third carbon position introduces steric hindrance, which can be exploited to fine-tune binding affinity and selectivity.

Recent studies have highlighted the role of sulfonamides in modulating enzyme activity and receptor binding. For instance, modifications to the sulfonamide core have been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability. The compound Cyclohexanemethanesulfonamide, 3-ethyl- is no exception, with preliminary research suggesting its potential in inhibiting certain enzymes implicated in metabolic disorders.

The synthesis of Cyclohexanemethanesulfonamide, 3-ethyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

In the context of drug development, computational modeling has become an indispensable tool for predicting the behavior of novel compounds. Molecular docking studies have been performed on Cyclohexanemethanesulfonamide, 3-ethyl- to identify potential binding sites on target proteins. These studies not only provide insights into its mechanism of action but also aid in designing derivatives with enhanced therapeutic efficacy.

The compound's structural motif has also been explored for its potential in material science applications. Sulfonamides are known to form stable coordination complexes with metals, which can be utilized in catalysis and sensing technologies. The ethyl-substituted derivative offers unique properties that make it suitable for developing advanced materials with tailored functionalities.

Ethical considerations are paramount in pharmaceutical research, and efforts have been made to ensure that the synthesis and use of compounds like Cyclohexanemethanesulfonamide, 3-ethyl- adhere to environmental and safety regulations. Green chemistry principles have been integrated into synthetic protocols to minimize waste generation and reduce energy consumption.

The future prospects for Cyclohexanemethanesulfonamide, 3-ethyl- are promising, with ongoing research aimed at uncovering new applications and improving existing ones. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this will play a pivotal role in advancing therapeutic strategies.